Cas no 1254733-93-1 (1-Bromo-3-(chloromethyl)-5-ethoxybenzene)

1-Bromo-3-(chloromethyl)-5-ethoxybenzene structure
1254733-93-1 structure
Product Name:1-Bromo-3-(chloromethyl)-5-ethoxybenzene
CAS No:1254733-93-1
MF:C9H10BrClO
MW:249.532101154327
CID:2103900
Update Time:2023-08-03

1-Bromo-3-(chloromethyl)-5-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(chloromethyl)-5-ethoxybenzene
    • 1-Bromo-3-(chloromethyl)-5-ethoxybenzene
    • Inchi: 1S/C9H10BrClO/c1-2-12-9-4-7(6-11)3-8(10)5-9/h3-5H,2,6H2,1H3
    • InChI Key: VEXZVQOJMGRIET-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(CCl)C=1)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Topological Polar Surface Area: 9.2
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